Cas no 343269-51-2 (2-amino-6-bromo-4-methylphenol)

• Product Name: 2-amino-6-bromo-4-methylphenol
• CAS No: 343269-51-2
• MF: C₇H₈BrNO
• MW: 202.04852104187
• MDL: MFCD09754409
• CID: 1462333
• PubChem ID: 12514799
• Update Time: 2025-04-20

2-amino-6-bromo-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-bromo-4-methylphenol
• 2-AMINO-6-BROMO-3-METHYLPYRIDINE
• 6-Brom-2-amino-p-kresol
• 6-bromo-3-methyl-pyridin-2-ylamine
• AB71668
• 2-Amino-6-brom-3-methyl-pyridin
• 5-Brom-3-amino-4-oxy-toluol
• 2-amino-6-bromo-4-methyl-phenol
• AGN-PC-0D0PVC
• 2-Amino-6-brom-4-methyl-phenol
• 5-Brom-3-amino-4-oxy-1-methyl-benzol
• 2-AMINO-6-BROMO-3-METHYLPYRIDINE; 6-Brom-2-amino-p-kresol; 6-bromo-3-methyl-pyridin-2-ylamine; AB71668; 2-Amino-6-brom-3-methyl-pyridin; 5-Brom-3-amino-4-oxy-toluol; 2-amino-6-bromo-4-methyl-phenol; AGN-PC-0D0PVC; 2-Amino-6-brom-4-methyl-phenol; 5-Brom-3-amino-4-oxy-1-methyl-benzol;
• EN300-91440
• AKOS000111143
• CCG-302451
• G10371
• VS-00606
• STK507084
• SB78338
• MFCD09754409
• 343269-51-2
• SY084286
• BBL000385
• SCHEMBL17744522

• MDL： MFCD09754409
• Inchi： 1S/C7H8BrNO/c1-4-2-5(8)7(10)6(9)3-4/h2-3,10H,9H2,1H3
• InChI Key： ZOYLGWDCRVRFCO-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C)C=1)N)O

Computed Properties

• Exact Mass: 200.97894
• Monoisotopic Mass: 200.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Para cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Para cresols